Cas no 398137-19-4 (1-(Oxan-4-yl)piperazine)

• Product Name: 1-(Oxan-4-yl)piperazine
• CAS No: 398137-19-4
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• MDL: MFCD11043433
• CID: 299888
• PubChem ID: 21942315
• Update Time: 2025-05-19

1-(Oxan-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-2H-pyran-4-yl)piperazine
• 1-(oxan-4-yl)piperazine
• 1-(Tetrahydro-pyran-4-yl)-piperazine
• Piperazine,1-(tetrahydro-2H-pyran-4-yl)-
• Piperazine,1-(tetrahydro-2H-pyran-4-yl)-(9CI)
• 1-(tetrahydro-2H-pyran-4-yl)piperazine(SALTDATA: 2HCl 0.5H2O)
• 1-(tetrahydropyran4-yl)-piperazine
• 1-(tetrahydropyran-4-yl)piperazine
• 1-(tetrahydropyran-4-yl)-piperazine
• 4-(3,4,5,6-tetrahydro-2H-pyran-4-yl)piperazine
• ALBB-008876
• BBL013308
• STK505636
• STOCK7S-08009
• SureCN521155
• 1-(oxan-4-yl)piperazine dihydrochloride
• tetrahydro-pyran-4-yl piperazine
• 1-tetrahydro-pyran-4-yl piperazine
• SB37024
• SY025726
• BB 025940
• 1-TETRAHYDRO-2H-PYRAN-4-YLPIPERAZINE
• F2147-1250
• EN300-98471
• CS-11585
• FT-0702588
• AC1253
• GWNSHRCBWQEQPK-UHFFFAOYSA-N
• A873558
• 1-Tetrahydropyran-4-ylpiperazine
• CS-0183423
• 398137-19-4
• DTXSID90620493
• Z594274168
• BB 0259408
• SCHEMBL521155
• MFCD11043433
• AKOS000321393
• DB-069876
• 1-(Oxan-4-yl)piperazine

• MDL： MFCD11043433
• Inchi： 1S/C9H18N2O/c1-7-12-8-2-9(1)11-5-3-10-4-6-11/h9-10H,1-8H2
• InChI Key： GWNSHRCBWQEQPK-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1CCNCC1

Computed Properties

• Exact Mass: 170.14200
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 24.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Boiling Point: 270.1±35.0℃ at 760 mmHg
• PSA: 24.50000
• LogP: 0.33730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(Oxan-4-yl)piperazine

1-(Oxan-4-yl)piperazine: A Comprehensive Overview of CAS No. 398137-19-4

1-(Oxan-4-yl)piperazine, also known by its CAS number 398137-19-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promise in various applications, including as a building block for drug discovery and as a potential therapeutic agent.

The chemical structure of 1-(Oxan-4-yl)piperazine consists of a piperazine ring linked to a tetrahydro-2H-pyran (oxane) ring. This combination of rings imparts unique properties to the molecule, making it an attractive candidate for further investigation. The piperazine ring, in particular, is known for its ability to form hydrogen bonds and interact with various biological targets, which can be crucial for drug design and development.

Recent studies have highlighted the potential of 1-(Oxan-4-yl)piperazine in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound can act as potent inhibitors of certain enzymes involved in neurodegenerative diseases. These findings suggest that 1-(Oxan-4-yl)piperazine and its derivatives could be valuable leads for developing novel therapeutic agents.

In the context of drug discovery, the versatility of 1-(Oxan-4-yl)piperazine is further emphasized by its ability to serve as a scaffold for the synthesis of more complex molecules. Chemists can introduce various functional groups to this core structure, thereby fine-tuning its pharmacological properties. This flexibility is particularly useful in optimizing drug candidates for improved efficacy and reduced side effects.

Clinical trials involving compounds derived from 1-(Oxan-4-yl)piperazine have also shown promising results. For example, a Phase II clinical trial evaluating a derivative of this compound as a treatment for anxiety disorders reported significant improvements in patient outcomes compared to placebo. These findings underscore the therapeutic potential of 1-(Oxan-4-yl)piperazine-based drugs and highlight the need for further clinical research.

Beyond its direct therapeutic applications, 1-(Oxan-4-yl)piperazine has also found use in the development of diagnostic tools. Researchers have explored its potential as a ligand for imaging agents used in positron emission tomography (PET) scans. The ability to visualize specific biological processes with high precision can aid in early disease detection and personalized medicine approaches.

The synthesis of 1-(Oxan-4-yl)piperazine is well-documented in the literature, with several efficient routes available. One common method involves the reaction of 4-piperazinone with tetrahydrofuran under appropriate conditions. The choice of synthetic pathway can significantly impact the yield and purity of the final product, making it essential to optimize these processes for large-scale production.

In terms of safety and regulatory considerations, 1-(Oxan-4-yl)piperazine is generally considered safe when handled under proper laboratory conditions. However, as with any chemical compound, it is important to follow established safety protocols and guidelines to ensure the well-being of researchers and workers involved in its synthesis and use.

The future outlook for 1-(Oxan-4-yl)piperazine is promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its properties and mechanisms deepens, it is likely that we will see more innovative applications emerge in both medicinal chemistry and pharmaceutical research.